Cas no 1119452-84-4 (8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid)

• Product Name: 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid
• CAS No: 1119452-84-4
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 4680508
• Update Time: 2025-05-30

8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• STK503817
• T2131
• 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinoline-13-carboxylic acid
• 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid

• Inchi： 1S/C18H15NO3/c20-17-14-8-4-3-7-13(14)15(18(21)22)16-12-6-2-1-5-11(12)9-10-19(16)17/h1-8,15-16H,9-10H2,(H,21,22)
• InChI Key： NALYKCAPMIMICB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)C2C3C=CC=CC=3CCN21

Computed Properties

• Exact Mass: 293.105
• Monoisotopic Mass: 293.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6

Additional information on 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid

Comprehensive Overview of 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid (CAS No. 1119452-84-4)

The compound 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid (CAS No. 1119452-84-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate isoquinoline backbone, which is a common scaffold in medicinal chemistry due to its versatility in drug design. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in the development of novel therapeutics.

In recent years, the demand for specialty chemicals like 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid has surged, driven by advancements in drug discovery and precision medicine. This compound's carboxylic acid functional group enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. Its CAS No. 1119452-84-4 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in global supply chains.

The rise of AI-driven drug discovery has further amplified interest in such compounds. Computational models often highlight isoquinoline derivatives for their binding affinity to biological targets, and 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid is no exception. Its potential role in modulating enzyme activity or receptor interactions aligns with current trends in personalized therapeutics, a hot topic in both academic and industrial circles.

From a synthetic chemistry perspective, the compound's tetrahydro-isoquinoline core offers opportunities for stereoselective modifications, a key focus area for researchers aiming to improve drug efficacy and reduce side effects. Its oxo group at the 8-position introduces additional polarity, which can influence solubility and bioavailability—critical factors in formulation science. These attributes make it a subject of ongoing studies in ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Innovations in catalytic synthesis and solvent-free reactions are being explored to produce 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid more sustainably. This aligns with the broader industry shift toward eco-friendly manufacturing, a priority for stakeholders across the life sciences sector.

In summary, 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid (CAS No. 1119452-84-4) represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from drug development to material science—underscore its relevance in contemporary research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemistry initiatives.